Cas no 1643579-67-2 (4-Bromo-2-dimethylaminothiazole-d7)

4-Bromo-2-dimethylaminothiazole-d7 structure
1643579-67-2 structure
Product Name:4-Bromo-2-dimethylaminothiazole-d7
CAS No:1643579-67-2
MF:C5H7BrN2S
MW:214.134610414505
CID:6810807
PubChem ID:133553837
Update Time:2025-03-06

4-Bromo-2-dimethylaminothiazole-d7 Chemical and Physical Properties

Names and Identifiers

    • CS-19760
    • 4-Bromo-2-dimethylaminothiazole-d7
    • 1643579-67-2
    • Inchi: 1S/C5H7BrN2S/c1-8(2)5-7-4(6)3-9-5/h3H,1-2H3/i1D3,2D3,3D
    • InChI Key: JQIGVPZFJHWNID-YYWVXINBSA-N
    • SMILES: BrC1=C([2H])SC(=N1)N(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 212.99527Da
  • Monoisotopic Mass: 212.99527Da
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 99
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 44.4Ų
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